Aspergillitine
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Overview
Description
Aspergillitine is a natural product found in Neopetrosia chaliniformis with data available.
Scientific Research Applications
Heterologous Expression in Aspergillus
Aspergillus species are used for producing valuable products including heterologous proteins and small molecules. Aspergillus has been developed as an expression host, benefiting from genetic engineering tools similar to those for yeasts and bacteria. The potential of Aspergillus in biotechnological applications, particularly in producing fungal secondary metabolites, is noteworthy (Lubertozzi & Keasling, 2009).
Synthesis Studies of Aspergillitine
Aspergillitine, a unique tricyclic angular chromone, is isolated from Aspergillus versicolor. The rarity of nitrogen incorporation in polyketides makes aspergillitine unique. Synthesis studies aim to correct its structure and explore its potential applications (Simonetti, Larghi, & Kaufman, 2013).
Aspergillus Genome Research
The Aspergillus Genome Database (AspGD) offers comprehensive genomics resources for Aspergillus research. It includes curated gene, protein, and sequence information from multiple Aspergillus species, aiding in understanding their genetics and molecular biology (Arnaud et al., 2009).
Mycoviruses in Aspergilli
Research on mycoviruses in Aspergillus species explores their impact on the host, including effects on aflatoxin production and growth. Understanding the relationship between Aspergillus species and mycoviruses could have significant implications for controlling fungal pathogens (Kotta-Loizou & Coutts, 2017).
Genomics and Comparative Analysis
Comparative genomics of Aspergillus species, such as A. nidulans, A. fumigatus, and A. oryzae, provide insights into genome evolution, gene regulation, and potential for sexual reproduction. This research enriches our understanding of these fungi and aids in identifying new drug targets (Galagan et al., 2005).
Phylogeny and Nomenclature
Studies on the phylogeny, identification, and nomenclature of Aspergillus have important implications for biotechnology, food production, and health. Understanding the genetic diversity and relationships within Aspergillus aids in accurate species identification and classification (Samson et al., 2014).
Aspergillus in Cancer Research
Aspergillus species produce bioactive metabolites, including anticancer compounds. Investigating these metabolites enhances our understanding of their potential in cancer research (Nadumane, Venkatachalam, & Gajaraj, 2016).
Wastewater Treatment
Aspergillus niger has potential applications in textile wastewater treatment. Understanding the growth kinetics and decolorization capabilities of A. niger can contribute to environmental bioremediation efforts (Assadi & Jahangiri, 2001).
properties
Product Name |
Aspergillitine |
---|---|
Molecular Formula |
C15H13NO2 |
Molecular Weight |
239.27 g/mol |
IUPAC Name |
2,3,8-trimethylpyrano[3,2-h]isoquinolin-4-one |
InChI |
InChI=1S/C15H13NO2/c1-8-6-11-4-5-12-14(17)9(2)10(3)18-15(12)13(11)7-16-8/h4-7H,1-3H3 |
InChI Key |
UCURHOJUSAYQKR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=N1)C3=C(C=C2)C(=O)C(=C(O3)C)C |
synonyms |
aspergillitine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.